Cas no 836-60-2 (1-Chloro-4-(octyloxy)benzene)
1-Chloro-4-(octyloxy)benzene structure
Product Name:1-Chloro-4-(octyloxy)benzene
CAS No:836-60-2
MF:C14H21ClO
MW:240.768943548203
CID:989007
PubChem ID:303012
Update Time:2025-04-20
1-Chloro-4-(octyloxy)benzene Chemical and Physical Properties
Names and Identifiers
-
- 1-chloro-4-octoxybenzene
- DTXSID70307351
- 1-chloro-4-(octyloxy)benzene
- AKOS014091666
- 836-60-2
- NSC190785
- NSC-190785
- SCHEMBL11662072
- 1-Chloro-4-(octyloxy)benzene
-
- Inchi: 1S/C14H21ClO/c1-2-3-4-5-6-7-12-16-14-10-8-13(15)9-11-14/h8-11H,2-7,12H2,1H3
- InChI Key: WIDHUBSORYSSME-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)OCCCCCCCC
Computed Properties
- Exact Mass: 240.1280930g/mol
- Monoisotopic Mass: 240.1280930g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 8
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.1
- Topological Polar Surface Area: 9.2Ų
1-Chloro-4-(octyloxy)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1743357-1g |
1-Chloro-4-(octyloxy)benzene |
836-60-2 | 98% | 1g |
¥2906.00 | 2024-07-28 |
1-Chloro-4-(octyloxy)benzene Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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